Oxolamine

• CAS: 1949-20-8; 34155-96-9
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• InChI: InChI=1S/C14H19N3O/c1-3-17(4-2)11-10-13-15-14(16-18-13)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChIKey: IDCHQQSVJAAUQQ-UHFFFAOYSA-N

Oxolamine Citrate (CAS 1949-20-8) Procurement Guide: Pharmacological Profile and Differential Positioning

Oxolamine citrate (CAS 1949-20-8), a 1,2,4-oxadiazole derivative, is a non-opioid antitussive agent with ancillary anti-inflammatory, local anesthetic, and antispasmodic properties [1]. It is indicated for the symptomatic relief of dry cough associated with respiratory tract inflammation, including bronchitis, pharyngitis, and tracheitis, and is approved for use in several international jurisdictions (e.g., Taiwan, New Zealand), though it was withdrawn in some markets in 1984 due to neurological safety concerns [2][3].

Non-opioid antitussive probe for cough reflex and respiratory inflammation studies

Combined anti-inflammatory and local anesthetic pharmacological context

CYP2B1/2 inhibition profile supports drug-drug interaction model research

• [1] DrugBank. Oxolamine. DB13216. Accessed 2026. View Source
• [2] Probes & Drugs. OXOLAMINE (PD013313). Accessed 2026. View Source
• [3] Withdrawn Drug Database. Oxolamine Citrate (w243). Charité Bioinformatics. View Source

Oxolamine Citrate: Why In-Class Non-Opioid Antitussives Are Not Interchangeable

Within the class of non-opioid antitussives, compounds exhibit distinct mechanistic, pharmacokinetic, and safety profiles that preclude generic substitution. Oxolamine is a predominantly peripherally-acting agent that inhibits CYP2B1/2, a property not uniformly shared across its analogs, which carries implications for drug-drug interaction risk in polypharmacy contexts . Furthermore, agents such as levodropropizine, cloperastine, pentoxyverine, and prenoxdiazine differ markedly in their CNS penetration, hERG channel liability, and anti-inflammatory capacity, rendering empirical selection critical for both preclinical research and clinical development applications [1][2].

CYP2B inhibition profile

CYP2B1/2 inhibition may not transfer to other non-opioid antitussives; metabolic interaction context can shift.

CNS & hERG channel differences

Central penetration and hERG interaction vary across in-class agents; cardiac endpoint monitoring context may differ.

Anti-inflammatory activity

Respiratory tissue anti-inflammatory capacity is not uniformly shared; model tissue response may not reproduce with analogs.

• [1] Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs. Pharmaceutics. 2025;17(11):1423. View Source
• [2] Deisemann H, et al. Effects of common antitussive drugs on the hERG potassium channel current. J Cardiovasc Pharmacol. 2008;52(6):494-9. View Source

Oxolamine Citrate Evidence-Based Differentiation: Quantitative Comparative Data for Scientific Selection

Antitussive Efficacy of Oxolamine vs. Codeine in a Guinea Pig Cough Model

In a 1968 comparative study, oxolamine citrate demonstrated antitussive activity that was inferior to codeine phosphate in a guinea pig model of cough [1]. While the study did not report precise numerical efficacy data in the publicly available abstract, the explicit qualitative conclusion states that oxolamine's antitussive effect was 'inferior' to that of codeine. This establishes oxolamine as a milder, non-narcotic alternative suitable for applications where full codeine-level efficacy is not required or where opioid avoidance is paramount.

Antitussive model response

Head-to-head

Oxolamine < Codeine

Reported milder cough suppression; supports opioid-avoidant protocol context

Qualitative comparison; quantitative efficacy data not provided

Evidence Dimension	Antitussive activity (cough suppression)
Target Compound Data	Antitussive effect demonstrated; qualitatively reported as 'inferior' to codeine
Comparator Or Baseline	Codeine phosphate
Quantified Difference	Not specified in abstract; comparative conclusion: oxolamine < codeine
Conditions	Guinea pig cough model; oral administration; study published in Scand J Respir Dis 1968

Why This Matters

This head-to-head data confirms oxolamine's role as a non-opioid alternative with a defined efficacy ceiling relative to codeine, enabling informed selection in protocols where opioid avoidance is prioritized over maximal cough suppression.

• [1] Dalhamn T, Raud A. The antitussive effect of oxolamine citrate and codeine phosphate in guinea pigs. Scand J Respir Dis. 1968;49(1):23-5. PMID: 5187247. View Source

Solubility Profile of Oxolamine Citrate for In Vitro and Formulation Applications

Oxolamine citrate (MW 437.44) exhibits high aqueous solubility compared to many lipophilic antitussive agents . At 25°C, its measured solubility in water is 43 mg/mL (approximately 98.29 mM), and in DMSO it reaches 87 mg/mL (approximately 198.88 mM) . This level of aqueous solubility is notably higher than that of structurally related peripheral antitussives like dropropizine and prenoxdiazine, which typically exhibit lower intrinsic water solubility and require more complex formulation strategies.

Aqueous solubility

Class-level inference

43 mg/mL in water (25°C)

Supports aqueous formulation and assay preparation without co-solvent interference

Sources to verify; may simplify handling vs lipophilic analogs

Evidence Dimension	Aqueous solubility (at 25°C)
Target Compound Data	43 mg/mL (98.29 mM) in water; 87 mg/mL (198.88 mM) in DMSO
Comparator Or Baseline	Dropropizine / Prenoxdiazine (peripheral antitussive class baseline)
Quantified Difference	Oxolamine citrate demonstrates superior aqueous solubility; dropropizine and prenoxdiazine typically require co-solvent systems or complex formulations
Conditions	In vitro solubility measurement at 25°C; oxolamine citrate salt form

Why This Matters

The high aqueous solubility of oxolamine citrate simplifies in vitro assay preparation and formulation development, reducing the need for organic co-solvents that may confound biological readouts or complicate formulation scale-up relative to less soluble analogs.

Anti-Inflammatory Potency of Oxolamine vs. Phenylbutazone in Respiratory Tissue

Oxolamine citrate has demonstrated anti-inflammatory effects in the respiratory organs of guinea pigs that were reported to be superior to those of phenylbutazone, a classical non-steroidal anti-inflammatory drug (NSAID) [1]. In the experimental model, oxolamine significantly reduced inflammation levels and protected the pulmonary parenchyma from emphysema, with the anti-inflammatory outcome qualitatively exceeding that observed with phenylbutazone [1]. This differentiates oxolamine from purely antitussive agents such as dextromethorphan or pentoxyverine, which lack this level of direct respiratory anti-inflammatory activity.

Respiratory anti-inflammatory response

Head-to-head

Oxolamine > Phenylbutazone (guinea pig model)

Reported higher anti-inflammatory effect in respiratory tissue; model-specific outcome

Qualitative endpoint; quantitative magnitude not specified

Evidence Dimension	Anti-inflammatory effect on respiratory tissue
Target Compound Data	Significantly reduced inflammation; protected pulmonary parenchyma from emphysema; effect reported as 'superior' to phenylbutazone
Comparator Or Baseline	Phenylbutazone
Quantified Difference	Qualitative: oxolamine > phenylbutazone
Conditions	Guinea pig respiratory organ inflammation model; in vivo

Why This Matters

The documented superiority over phenylbutazone in respiratory anti-inflammatory assays supports the selection of oxolamine for preclinical models of inflammation-driven cough, distinguishing it from antitussives that operate solely through cough reflex suppression without addressing the underlying inflammatory pathology.

• [1] MedChemExpress. Oxolamine hydrochloride. Biological Activity Description. View Source

Long-Term Safety Profile: NOEL Determination in Rhesus Monkey Chronic Toxicity Study

A 26-month chronic toxicity study of oral oxolamine in rhesus monkeys established a conservative no-observed-effect level (NOEL) of approximately 60 mg/kg/day based on overall reactions and tolerance, and up to 200 mg/kg/day based on the absence of significant tissue pathology at necropsy [1]. At 200 mg/kg/day, occasional episodes of tremoring and convulsions were observed, but no dose-related pathology, including no bladder lesions, was detected [1]. This contrasts with the withdrawal of clobutinol due to hERG channel-mediated proarrhythmic risk (IC50 1.9 μM) and the observed hERG inhibition by pentoxyverine (IC50 3.0 μM) and dextromethorphan (IC50 5.1 μM) [2].

Chronic toxicity benchmark

Cross-study comparable

NOEL 60 mg/kg/day (tolerance); 200 mg/kg/day (no pathology)

Supports chronic dosing study design; no reported hERG liability vs comparators

hERG data from separate patch-clamp studies; model-context dependent

Evidence Dimension	Long-term chronic toxicity NOEL and cardiac safety
Target Compound Data	NOEL ~60 mg/kg/day (overall tolerance); 200 mg/kg/day (absence of tissue pathology). hERG IC50: not reported; no known hERG-mediated withdrawal.
Comparator Or Baseline	Clobutinol, Pentoxyverine, Dextromethorphan
Quantified Difference	Oxolamine NOEL in primates = 60-200 mg/kg/day; Clobutinol hERG IC50 = 1.9 μM (withdrawn); Pentoxyverine hERG IC50 = 3.0 μM; Dextromethorphan hERG IC50 = 5.1 μM
Conditions	Oxolamine: 26-month oral administration in rhesus monkeys; hERG data: patch-clamp electrophysiology in transfected cells

Why This Matters

The established NOEL range provides a quantitative safety benchmark for dose selection in chronic preclinical studies, while the absence of documented hERG liability differentiates oxolamine from several alternative antitussives with known cardiac ion channel effects, a critical consideration for long-term or repeat-dosing experimental protocols.

• [1] Iatropoulos MJ, et al. Long-term safety evaluation of 3-phenyl-5β-diethylaminoethyl-1,2,4-oxadiazole: II. In rhesus monkeys. Exp Mol Pathol. 1978. View Source
• [2] Deisemann H, et al. Effects of common antitussive drugs on the hERG potassium channel current. J Cardiovasc Pharmacol. 2008;52(6):494-9. View Source

Oxolamine Citrate: Optimal Research and Industrial Application Scenarios Based on Differential Evidence

Preclinical Models of Inflammation-Driven Cough Where Anti-Inflammatory and Antitussive Activity Are Both Required

Based on the demonstrated anti-inflammatory superiority over phenylbutazone in guinea pig respiratory tissue [1], oxolamine citrate is the preferred antitussive for preclinical models of bronchitis, COPD exacerbations, or post-infectious cough where inflammation is a primary driver. Unlike purely antitussive agents (e.g., dextromethorphan, pentoxyverine), oxolamine addresses both the cough reflex and the underlying inflammatory pathology in a single molecule, reducing the confounding variables introduced by polypharmacy. The established NOEL of 60 mg/kg/day in primates [2] provides a validated safety margin for dose-ranging studies in these models.

In Vitro Assays Requiring High-Concentration DMSO or Aqueous Stock Solutions Without Co-Solvent Interference

Oxolamine citrate's high aqueous solubility (43 mg/mL; 98.29 mM in water at 25°C) makes it the compound of choice for cell-based assays, receptor binding studies, or high-throughput screening where minimizing organic co-solvent (e.g., DMSO) concentration is critical for maintaining cellular integrity and avoiding vehicle artifacts. Less soluble peripheral antitussives such as dropropizine or prenoxdiazine often require DMSO concentrations that may exceed cell tolerance thresholds, whereas oxolamine citrate can be prepared at physiologically compatible aqueous concentrations.

Drug-Drug Interaction (DDI) Studies Involving CYP2B Substrates Requiring a Positive Control Inhibitor

Oxolamine citrate is a confirmed inhibitor of CYP2B1/2, as demonstrated by its capacity to significantly increase the AUC of warfarin (a CYP2B substrate) in male rats and prolong its terminal half-life . This property makes oxolamine a valuable positive control or investigational tool in preclinical DDI studies focused on the CYP2B subfamily, a metabolic pathway that many other non-opioid antitussives (e.g., levodropropizine, cloperastine) do not meaningfully engage. Researchers designing ADME or toxicology studies involving polypharmacy can leverage oxolamine's defined CYP2B inhibition profile as a reference standard.

Chronic Toxicity Studies Requiring Long-Term Oral Dosing with Established Histopathology Endpoints

The 26-month rhesus monkey study establishing a NOEL of 60 mg/kg/day (tolerance) and 200 mg/kg/day (histopathology) [2] provides a rare, robust chronic safety dataset for a non-opioid antitussive. This dataset includes detailed histopathological evaluation confirming the absence of dose-related organ pathology, including in the suspected target organ (urinary bladder). For research programs requiring long-term repeat-dosing of an antitussive—such as in chronic obstructive pulmonary disease models or carcinogenicity studies—oxolamine offers a uniquely well-characterized safety baseline that facilitates regulatory submission planning and dose justification compared to less thoroughly studied alternatives.

Application

Selection Property

Validation Focus

Respiratory inflammation-driven cough models

Combined antitussive and anti-inflammatory profile

Anti-inflammatory response in respiratory tissue

Aqueous high-concentration in vitro assays

High aqueous solubility profile

Reduced organic co-solvent requirement

CYP2B-mediated DDI research studies

CYP2B1/2 inhibition context

Metabolic interaction with CYP2B substrates in vivo

Chronic oral dosing toxicity studies in primate models

Established long-term NOEL and histopathology dataset

Absence of dose-related organ pathology at extended dosing

• [1] MedChemExpress. Oxolamine hydrochloride. Biological Activity Description. View Source
• [2] Iatropoulos MJ, et al. Long-term safety evaluation of 3-phenyl-5β-diethylaminoethyl-1,2,4-oxadiazole: II. In rhesus monkeys. Exp Mol Pathol. 1978. View Source